Cas no 1111032-40-6 (6-chloro-4-(2-methylbenzenesulfonyl)-3-(thiomorpholine-4-carbonyl)quinoline)

• Product Name: 6-chloro-4-(2-methylbenzenesulfonyl)-3-(thiomorpholine-4-carbonyl)quinoline
• CAS No: 1111032-40-6
• MF: C₂₁H₁₉ClN₂O₃S₂
• MW: 446.970161676407
• CID: 5386790
• Update Time: 2025-06-08

6-chloro-4-(2-methylbenzenesulfonyl)-3-(thiomorpholine-4-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• [6-chloro-4-(2-methylphenyl)sulfonylquinolin-3-yl]-thiomorpholin-4-ylmethanone
• 6-chloro-4-(2-methylbenzenesulfonyl)-3-(thiomorpholine-4-carbonyl)quinoline

• Inchi： 1S/C21H19ClN2O3S2/c1-14-4-2-3-5-19(14)29(26,27)20-16-12-15(22)6-7-18(16)23-13-17(20)21(25)24-8-10-28-11-9-24/h2-7,12-13H,8-11H2,1H3
• InChI Key： QNURYGGRSOHMFZ-UHFFFAOYSA-N
• SMILES： C(C1=C(S(C2=CC=CC=C2C)(=O)=O)C2C(N=C1)=CC=C(Cl)C=2)(N1CCSCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 6-chloro-4-(2-methylbenzenesulfonyl)-3-(thiomorpholine-4-carbonyl)quinoline

Recent Advances in the Study of 6-Chloro-4-(2-methylbenzenesulfonyl)-3-(thiomorpholine-4-carbonyl)quinoline (CAS: 1111032-40-6)

The compound 6-chloro-4-(2-methylbenzenesulfonyl)-3-(thiomorpholine-4-carbonyl)quinoline (CAS: 1111032-40-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinoline derivative, characterized by its unique sulfonyl and thiomorpholine substituents, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 6-chloro-4-(2-methylbenzenesulfonyl)-3-(thiomorpholine-4-carbonyl)quinoline to enhance its pharmacological profile. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved the yield and purity of the compound, addressing previous challenges in large-scale production. The study also reported on the compound's stability under various physiological conditions, highlighting its potential for oral administration. These advancements are critical for advancing the compound into preclinical and clinical stages.

In terms of biological activity, 6-chloro-4-(2-methylbenzenesulfonyl)-3-(thiomorpholine-4-carbonyl)quinoline has demonstrated promising results as a modulator of protein-protein interactions (PPIs) involved in cancer progression. A 2022 study published in Nature Chemical Biology revealed that the compound selectively inhibits the interaction between p53 and MDM2, a key regulatory pathway in tumor suppression. The researchers employed X-ray crystallography to elucidate the binding mode of the compound, providing structural insights that could guide further optimization. These findings position the compound as a potential candidate for targeted cancer therapies.

Pharmacokinetic studies have also been a focal point of recent research. A 2023 investigation in Drug Metabolism and Disposition explored the metabolic stability and bioavailability of 6-chloro-4-(2-methylbenzenesulfonyl)-3-(thiomorpholine-4-carbonyl)quinoline in rodent models. The results indicated favorable absorption and distribution profiles, with minimal off-target effects. However, the study noted that further optimization may be required to mitigate rapid hepatic clearance, a common challenge for quinoline-based compounds. These insights are invaluable for designing next-generation analogs with improved pharmacokinetic properties.

Beyond its anticancer potential, recent research has explored the compound's applicability in other therapeutic areas. A 2024 study in ACS Chemical Neuroscience investigated its effects on neurodegenerative diseases, particularly Alzheimer's disease. The compound was found to inhibit amyloid-beta aggregation in vitro, suggesting a potential role in mitigating neurotoxicity. While these findings are preliminary, they open new avenues for repurposing the compound in neurological disorders. Further in vivo studies are warranted to validate these observations.

In conclusion, 6-chloro-4-(2-methylbenzenesulfonyl)-3-(thiomorpholine-4-carbonyl)quinoline (CAS: 1111032-40-6) represents a versatile scaffold with broad therapeutic potential. Recent advancements in synthesis, biological activity, and pharmacokinetics have solidified its position as a promising candidate for drug development. Future research should focus on addressing remaining challenges, such as metabolic stability and target selectivity, to fully realize its clinical potential. The compound's multifaceted applications underscore its significance in the evolving landscape of chemical biology and medicinal chemistry.